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Compound of Interest

Compound Name:
Fmoc-L-homoarginine

hydrochloride

Cat. No.: B15540783 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties,

experimental applications, and biological relevance of Fmoc-L-homoarginine hydrochloride,

a key building block in peptide synthesis and drug discovery. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Core Chemical Properties
Fmoc-L-homoarginine hydrochloride is a derivative of the non-proteinogenic amino acid L-

homoarginine, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group on the α-amino

group. This protection strategy is fundamental to its application in stepwise solid-phase peptide

synthesis (SPPS).

Table 1: Physicochemical Properties of Fmoc-L-
homoarginine Hydrochloride
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Property Value Source(s)

CAS Number 208174-14-5 [1][2]

Molecular Formula C₂₂H₂₇ClN₄O₄ [1][2][3]

Molecular Weight 446.93 g/mol [2][3]

Appearance
White to off-white or pale

yellow solid/powder
[1][4]

Melting Point 104-107 °C [4]

Purity ≥ 95-99% (HPLC) [1]

Table 2: Solubility and Storage
Property Details Source(s)

Solubility

Slightly soluble in Dimethyl

Sulfoxide (DMSO) and

Methanol.

[4]

Storage Conditions

Store at -20°C to 8°C. Keep in

a dry, well-ventilated place.

The compound is hygroscopic

and moisture-sensitive.

[1][4]

Experimental Protocols in Peptide Synthesis
Fmoc-L-homoarginine hydrochloride is primarily utilized in Fmoc-based solid-phase peptide

synthesis (SPPS) to introduce homoarginine residues into peptide sequences. The

incorporation of homoarginine, an analog of arginine with an additional methylene group in its

side chain, can confer unique properties to peptides, such as increased resistance to

enzymatic degradation.

General Workflow for Solid-Phase Peptide Synthesis
(SPPS)
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The following diagram outlines the iterative cycle of Fmoc-SPPS for incorporating an amino

acid like Fmoc-L-homoarginine hydrochloride.
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General Fmoc-SPPS Workflow

Start with Resin-Bound Peptide
(Free N-terminus)

Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

Wash (DMF)

Amino Acid Coupling:
- Fmoc-L-homoarginine hydrochloride

- Activation Reagent (e.g., HBTU/HOBt)
- Base (e.g., DIPEA)

Wash (DMF)

Capping (Optional)
(e.g., Acetic Anhydride)

Repeat Cycle for
Next Amino Acid

Continue Elongation

Final Cleavage and Deprotection
(e.g., TFA cocktail)

Synthesis Complete
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L-Arginine/L-Homoarginine Nitric Oxide Synthesis Pathway

Substrates

Enzyme

Products

Downstream Effects

L-Arginine

Nitric Oxide Synthase (NOS)
(eNOS, nNOS, iNOS)

L-Homoarginine

Alternative Substrate

Nitric Oxide (NO)

L-Citrulline

L-Homocitrulline

Vasodilation

Neurotransmission

Immune Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15540783?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

